Cas no 1421026-77-8 ((S)-4-Methyl-2-(pyrrolidin-3-ylthio)pyrimidine hydrochloride)

• Product Name: (S)-4-Methyl-2-(pyrrolidin-3-ylthio)pyrimidine hydrochloride
• CAS No: 1421026-77-8
• MF: C₉H₁₄ClN₃S
• MW: 231.745559215546
• CID: 2173497
• Update Time: 2023-08-05

(S)-4-Methyl-2-(pyrrolidin-3-ylthio)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-methyl-2-(pyrrolidin-3-ylthio)pyrimidine hydrochloride
• (S)-4-Methyl-2-(pyrrolidin-3-ylthio)pyrimidine hydrochloride

• Inchi： 1S/C9H13N3S.ClH/c1-7-2-5-11-9(12-7)13-8-3-4-10-6-8;/h2,5,8,10H,3-4,6H2,1H3;1H/t8-;/m0./s1
• InChI Key： WZHDYLAPTNHSHY-QRPNPIFTSA-N
• SMILES： Cl.S(C1N=CC=C(C)N=1)[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 63.1